Cas no 89114-38-5 (2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)-)

2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)- structure
89114-38-5 structure
Product Name:2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)-
CAS No:89114-38-5
MF:C9H13NO2
MW:167.205022573471
CID:611764
PubChem ID:71322163
Update Time:2025-04-19

2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)-
    • N-[(5-butylfuran-2-yl)methylidene]hydroxylamine
    • 89114-38-5
    • DTXSID80751881
    • Inchi: 1S/C9H13NO2/c1-2-3-4-8-5-6-9(12-8)7-10-11/h5-7,11H,2-4H2,1H3
    • InChI Key: LTRJBVCTDYGREB-UHFFFAOYSA-N
    • SMILES: O1C(C=NO)=CC=C1CCCC

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.7Ų
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